
copper iodate crystal structure and properties

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Copper iodate

Cat. No.: B078350 Get Quote

An In-depth Technical Guide to Copper(II) Iodate: Crystal Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structure, physicochemical

properties, and established experimental protocols for copper(II) iodate, Cu(IO₃)₂. The

information is curated to support advanced research and development activities.

Introduction
Copper(II) iodate, with the chemical formula Cu(IO₃)₂, is an inorganic salt that has attracted

considerable interest in materials science. The compound consists of a copper cation in the +2

oxidation state and two iodate anions (IO₃⁻)[1]. The presence of the iodate anion, which

possesses a stereochemically active lone pair of electrons on the iodine(V) atom, often leads to

the formation of non-centrosymmetric crystal structures[2]. This, combined with the partially

filled d-orbitals of the copper(II) ion, makes copper iodate a candidate for novel materials with

interesting magnetic and nonlinear optical properties[2]. A 1973 survey identified three

anhydrous polymorphs (α, β, and γ) of cupric iodate, as well as hydrated forms[2].

Crystal Structure
The most extensively characterized polymorph of anhydrous copper(II) iodate is α-Cu(IO₃)₂.
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Alpha-cupric iodate is pyroelectric and piezoelectric at room temperature[3]. It crystallizes in the

monoclinic system with the space group P2₁, indicating a non-centrosymmetric structure.

Detailed crystallographic data for this polymorph are summarized in the table below.

Table 1: Crystallographic Data for α-Cu(IO₃)₂ at 298 K

Parameter Value Reference

Crystal System Monoclinic [3][4]

Space Group P2₁ [3][5]

a 5.56902 Å [3]

b 5.11098 Å [3]

c 9.26976 Å [3]

β 95.82° [3]

| Z (Formula units/cell) | 2 |[3] |

Coordination Environment
The crystal structure of α-Cu(IO₃)₂ is built from two primary polyhedra: the CuO₆ octahedron

and the IO₃ trigonal pyramid.

Copper(II) Ion Coordination: The Cu²⁺ ion is located in an octahedral coordination

environment, bonded to six oxygen atoms from neighboring iodate groups. This CuO₆

octahedron is tetragonally distorted, with four shorter equatorial Cu-O bonds (averaging 1.97

Å) and two longer apical Cu-O bonds (averaging 2.39 Å)[3].

Iodate Anion Geometry: The iodate group, [IO₃]⁻, consistently adopts a trigonal pyramidal

geometry due to the lone pair of electrons on the iodine atom[2]. The I-O bond distances

within the pyramid average 1.82 Å[3]. These pyramidal units are linked to the copper centers

and to each other through longer, weaker I-O interactions, forming a stable three-

dimensional framework[2][3].

Caption: Coordination polyhedra in the α-Cu(IO₃)₂ crystal structure.
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Physicochemical Properties
The key physical and chemical properties of copper(II) iodate are summarized for easy

reference.

Table 2: Physical and Chemical Properties of Copper(II) Iodate

Property Value Reference(s)

Appearance
Green powder / monoclinic
crystals

[1][6]

Molecular Formula Cu(IO₃)₂ or CuI₂O₆ [1][7]

Molecular Weight 413.35 g/mol [1][7][8]

Density 5.09–5.241 g/cm³ [1]

Solubility in Water
0.12 - 0.14 g / 100 mL (1.36

g/L)
[1][6][9]

Solubility Product (Ksp)
Values range from 6.9 x 10⁻⁸

to 7.3 x 10⁻⁶
[9][10][11]

| Thermal Behavior | Decomposes upon heating (from ~290°C) |[1][6] |

Solubility
Copper(II) iodate is a sparingly soluble salt in water[1]. The dissolution equilibrium is

represented by:

Cu(IO₃)₂(s) ⇌ Cu²⁺(aq) + 2 IO₃⁻(aq)

The solubility product constant, Ksp, is given by Ksp = [Cu²⁺][IO₃⁻]². Reported values for Ksp

vary, which can be attributed to differences in experimental conditions such as temperature and

method of determination[9][10][11].
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Copper(II) iodate is not amenable to high-temperature synthesis methods as it decomposes

before melting[12]. Thermogravimetric analysis (TGA) of hydrated copper iodate crystals

shows that decomposition begins after the loss of water molecules. The anhydrous compound

is thermally stable up to approximately 290°C, after which it decomposes[6][13]. The

decomposition pathway can be complex, ultimately leading to the formation of copper

oxides[4].

Experimental Protocols
Synthesis of Copper(II) Iodate Crystals
High-quality single crystals of Cu(IO₃)₂ are typically grown at ambient temperatures using

solution-based methods to prevent thermal decomposition[12].

Protocol: Single Diffusion Gel Growth Technique

This is a widely used method for growing high-quality single crystals of sparingly soluble

salts[4][12].

Gel Preparation: A silica gel is prepared by mixing a solution of sodium metasilicate (e.g.,

density 1.04 g/cc) with an acid (e.g., 2N acetic acid) in a crystallizing vessel (e.g., a

borosilicate test tube) until a specific pH is reached (e.g., 4.2-4.5)[12]. One of the reactants,

a soluble copper salt like copper(II) chloride (CuCl₂) or copper(II) nitrate (Cu(NO₃)₂), is

incorporated into this mixture at a specific concentration (e.g., 0.1 M to 0.5 M) before the gel

sets[4][12].

Gel Setting & Aging: The mixture is left undisturbed for a period to allow the gel to set

completely. This gel setting time can vary from hours to several days depending on the

pH[12]. The gel may be aged for a period to ensure uniform consistency.

Diffusion: A solution of the second reactant, typically potassium iodate (KIO₃), is carefully

poured on top of the set gel to form a supernatant layer[12].

Crystal Growth: The KIO₃ from the supernatant slowly diffuses into the gel matrix. As it

diffuses, it reacts with the incorporated copper salt, leading to the slow, controlled

precipitation and growth of Cu(IO₃)₂ crystals within the gel. The reaction is: CuCl₂(in gel) +

2KIO₃(aq) → Cu(IO₃)₂(s) + 2KCl(in gel).
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Harvesting: After a sufficient growth period (days to weeks), the crystals are carefully

harvested from the gel, washed with deionized water to remove any remaining reactants,

and dried.

Caption: Workflow for the synthesis of Cu(IO₃)₂ crystals via the gel growth method.

Characterization Methods
Protocol: Determination of Ksp by Spectrophotometry

This protocol outlines a common method for experimentally determining the solubility product

constant (Ksp) of Cu(IO₃)₂.

Prepare Saturated Solution: Add an excess of solid Cu(IO₃)₂ to a known volume of deionized

water. Agitate the mixture for an extended period to ensure the solution becomes saturated

and equilibrium is reached.

Separate Solid and Solution: Carefully filter the saturated solution to remove all undissolved

solid Cu(IO₃)₂. The clear filtrate is the saturated solution.

Prepare a Calibration Curve:

Prepare a series of standard solutions with known Cu²⁺ concentrations (e.g., using

CuSO₄).

To each standard, add a complexing agent like ammonia (NH₃·H₂O). This reacts with Cu²⁺

to form the intensely blue-colored tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺, which

enhances absorbance and thus measurement sensitivity.

Measure the absorbance of each standard solution at its maximum absorbance

wavelength (λ_max) using a spectrophotometer.

Plot a graph of absorbance versus [Cu²⁺] to create a calibration curve.

Measure Sample Absorbance: Take a known volume of the saturated Cu(IO₃)₂ filtrate and

add the same amount of ammonia solution as used for the standards. Measure its

absorbance at λ_max.
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Calculate Concentrations: Use the calibration curve to determine the [Cu²⁺] in the saturated

solution from its measured absorbance. Based on the dissolution stoichiometry, the

concentration of the iodate ion [IO₃⁻] will be twice the concentration of the copper ion: [IO₃⁻]

= 2[Cu²⁺].

Calculate Ksp: Substitute the determined equilibrium concentrations of Cu²⁺ and IO₃⁻ into

the solubility product expression: Ksp = [Cu²⁺][IO₃⁻]² = --INVALID-LINK--² = 4[Cu²⁺]³.

Caption: Logical workflow for the spectrophotometric determination of Ksp for Cu(IO₃)₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078350#copper-iodate-crystal-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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